Cas no 1804428-18-9 (6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid
• CAS No: 1804428-18-9
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4884527
• Update Time: 2025-05-19

6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H3F3N2O4/c8-2-1-3(5(9)10)11-6(12(15)16)4(2)7(13)14/h1,5H,(H,13,14)
• InChI Key： OYFAKNMUTGTFEQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=NC(=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid

6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid (CAS No. 1804428-18-9): An Overview of Its Synthesis, Properties, and Applications

6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid (CAS No. 1804428-18-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its difluoromethyl, fluoro, and nitro functionalities, which confer it with distinct chemical properties and reactivity profiles.

The synthesis of 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid typically involves a multi-step process that begins with the formation of a pyridine ring followed by the introduction of the difluoromethyl, fluoro, and nitro groups. One common approach is to start with a suitable pyridine derivative and sequentially introduce the desired functional groups through selective reactions. For instance, the difluoromethyl group can be introduced via a nucleophilic substitution reaction using a difluoromethylating agent such as Ruppert-Prakash reagent (DAST). The fluoro group can be introduced through electrophilic fluorination, and the nitro group can be added via nitration reactions.

The physical and chemical properties of 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid are influenced by its functional groups. The presence of the difluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The fluoro substituent further modulates the electronic properties of the molecule, affecting its reactivity and biological activity. The nitro group imparts strong electron-withdrawing properties, which can influence the compound's stability and reactivity in various chemical environments.

In terms of its applications, 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for the development of new drugs targeting various diseases. For example, recent studies have demonstrated that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of functional groups in this compound may contribute to its ability to interact with specific biological targets, such as enzymes or receptors involved in disease pathways.

Beyond pharmaceuticals, 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid has also found applications in agrochemicals. Its strong electron-withdrawing properties make it suitable for use as an intermediate in the synthesis of herbicides and fungicides. These compounds often require high stability and specific interactions with plant enzymes or cell membranes to be effective. The ability to fine-tune the properties of 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid through synthetic modifications allows researchers to optimize its performance for specific agricultural needs.

The safety profile of 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid is an important consideration in its development and application. While detailed toxicological studies are ongoing, preliminary data suggest that it exhibits low toxicity when used under controlled conditions. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-carboxylic acid (CAS No. 1804428-18-9) is a promising compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure provides a foundation for further research and development, opening up new possibilities for innovative solutions in these fields. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.